Cas no 344240-48-8 (1-Bromotricyclo[3.1.0.0~2,6~]hex-3-ene)

• Product Name: 1-Bromotricyclo[3.1.0.0~2,6~]hex-3-ene
• CAS No: 344240-48-8
• MF: C₆H₅Br
• MW: 157.007900953293
• CID: 1463429
• Update Time: 2023-08-02

1-Bromotricyclo[3.1.0.0~2,6~]hex-3-ene Chemical and Physical Properties

Names and Identifiers

• AGN-PC-00PPCE
• 1-Bromotricyclo[3.1.0.0~2,6~]hex-3-ene

• Inchi： 1S/C6H5Br/c7-6-3-1-2-4(6)5(3)6/h1-5H
• InChI Key： QPSSDOYJBVWROU-UHFFFAOYSA-N
• SMILES： BrC12C3C=CC1C23

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 1.4
• Topological Polar Surface Area: 0